1,3-benzodioxole-5-carbaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone
Overview
Description
1,3-benzodioxole-5-carbaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone, also known as BEZH, is a chemical compound with potential applications in scientific research. This compound is a hydrazone derivative of benzodioxole, which is a heterocyclic organic compound commonly used in the synthesis of pharmaceuticals and agrochemicals. BEZH has been studied for its potential as a ligand for metal ions and as a fluorescent probe for biological imaging.
Mechanism of Action
The mechanism of action of 1,3-benzodioxole-5-carbaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone is not fully understood. However, it is believed that the compound can coordinate with metal ions through the nitrogen atoms of the triazole ring and the oxygen atom of the hydrazone group. This coordination can lead to the formation of stable complexes with the metal ions.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low cytotoxicity in vitro and is not expected to have significant toxicity in vivo.
Advantages and Limitations for Lab Experiments
One advantage of using 1,3-benzodioxole-5-carbaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone as a ligand for metal ions is its ability to form stable complexes with various metal ions. This makes it a versatile compound for use in different applications. However, one limitation is that the synthesis of this compound can be challenging and requires specialized equipment and expertise.
Future Directions
There are several future directions for the study of 1,3-benzodioxole-5-carbaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone. One potential direction is the development of new synthetic methods for the compound that are more efficient and scalable. Another direction is the study of the properties of the metal complexes formed with this compound, including their catalytic activity and sensing capabilities. Additionally, this compound may have potential applications in biological imaging as a fluorescent probe. Further research is needed to explore these potential applications.
Scientific Research Applications
1,3-benzodioxole-5-carbaldehyde (4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)hydrazone has potential applications in scientific research as a ligand for metal ions. It can form stable complexes with metal ions such as copper, nickel, and zinc. These complexes can be studied for their potential applications in catalysis, sensing, and imaging.
properties
IUPAC Name |
3-N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-5-ethyl-1,2,4-triazole-3,4-diamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N6O2/c1-2-11-15-17-12(18(11)13)16-14-6-8-3-4-9-10(5-8)20-7-19-9/h3-6H,2,7,13H2,1H3,(H,16,17)/b14-6+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BASDUGDUJJTNQF-MKMNVTDBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(N1N)NN=CC2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=NN=C(N1N)N/N=C/C2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N6O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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